Cas no 844904-34-3 (Benzene, 4-bromo-1-fluoro-2-(2-methoxyethenyl)-)

• Product name: Benzene, 4-bromo-1-fluoro-2-(2-methoxyethenyl)-
• CAS No: 844904-34-3
• MF: C₉H₈OFBr
• MW: 231.06162
• CID: 1824427
• PubChem ID: 57989328

Benzene, 4-bromo-1-fluoro-2-(2-methoxyethenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-bromo-1-fluoro-2-(2-methoxyethenyl)-
• A1-58582
• IBPXBBANVJPWCQ-SNAWJCMRSA-N
• (E)-4-Bromo-1-fluoro-2-(2-methoxyvinyl)benzene
• 4-bromo-1-fluoro-2-[(E)-2-(methoxy)ethenyl]benzene

• Inchi： InChI=1S/C9H8BrFO/c1-12-5-4-7-6-8(10)2-3-9(7)11/h2-6H,1H3/b5-4+
• InChI Key： IBPXBBANVJPWCQ-SNAWJCMRSA-N
• SMILES： COC=CC1=C(C=CC(=C1)Br)F

Computed Properties

• Exact Mass: 229.97426g/mol
• Monoisotopic Mass: 229.97426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų
• XLogP3: 3.1